Cas no 1784394-67-7 (tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate)

• Product Name: tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate
• CAS No: 1784394-67-7
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 6220794
• PubChem ID: 84076243
• Update Time: 2025-08-01

tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl6-amino-1,4-thiazepane-4-carboxylate
• 1784394-67-7
• tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate
• EN300-1718451

• Inchi： 1S/C10H20N2O2S/c1-10(2,3)14-9(13)12-4-5-15-7-8(11)6-12/h8H,4-7,11H2,1-3H3
• InChI Key： VYVXQVCOGCKMAG-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)CC(C1)N

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate

Comprehensive Overview of tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate (CAS No. 1784394-67-7): Properties, Applications, and Industry Insights

The compound tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate (CAS No. 1784394-67-7) is a specialized organic molecule gaining attention in pharmaceutical and chemical research. Its unique structure, featuring a 1,4-thiazepane core with an amino and tert-butyl carboxylate functional group, makes it a valuable intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.

One of the most searched questions about tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate revolves around its synthetic routes. The compound is typically synthesized via multi-step organic reactions, including cyclization and protection-deprotection strategies, with yields optimized through modern catalysis techniques. Its stability under ambient conditions and solubility in polar solvents are frequently discussed in forums, as these properties are critical for laboratory-scale applications. Recent publications highlight its role in peptide mimetics, a hot topic in bioconjugation and drug delivery systems.

From an industrial perspective, the demand for CAS 1784394-67-7 is driven by its utility in high-throughput screening (HTS) libraries. Companies specializing in custom synthesis often list this compound as a building block for heterocyclic chemistry, catering to the growing need for diverse molecular scaffolds in medicinal chemistry. Environmental and regulatory considerations are also prominent in searches, with users inquiring about green chemistry alternatives for its production. Notably, its low toxicity profile (as per preliminary studies) positions it favorably compared to traditional azole-based intermediates.

Emerging applications of 6-amino-1,4-thiazepane derivatives include their use in bioimaging probes and metal-organic frameworks (MOFs), areas trending in nanotechnology research. The tert-butyl ester group in this compound offers selective deprotection advantages, a feature highlighted in patents related to prodrug development. Analytical methods for characterizing tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate, such as HPLC-MS and NMR spectroscopy, are frequently documented to ensure batch-to-batch reproducibility—a key concern for quality-conscious buyers.

In summary, tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate (CAS 1784394-67-7) represents a versatile tool for researchers exploring saturated heterocycles. Its alignment with trends like fragment-based drug design and sustainable synthetic chemistry ensures continued relevance. For those seeking CAS 1784394-67-7 suppliers or technical datasheets, verifying chromatographic purity and storage stability remains essential, as these factors dominate user queries across scientific procurement platforms.